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Compound of Interest

Compound Name: Pyrimethanil-d5

Cat. No.: B12059313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

degradation of the fungicide Pyrimethanil. It is designed to be a valuable resource for

researchers, scientists, and professionals involved in drug development and environmental risk

assessment. This document summarizes key quantitative data, details experimental protocols,

and visualizes complex degradation pathways and workflows.

Physicochemical Properties
Pyrimethanil, an anilinopyrimidine fungicide, is primarily used to control gray mold (Botrytis

cinerea) on a variety of crops.[1][2] Its environmental behavior is governed by its

physicochemical properties, which are summarized below.
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Property Value Reference

IUPAC Name
N-(4,6-dimethylpyrimidin-2-

yl)aniline

CAS No. 53112-28-0 [3]

Molecular Formula C₁₂H₁₃N₃ [3]

Molecular Weight 199.28 g/mol [3]

Vapor Pressure Slightly volatile [4]

Henry's Law Constant

Indicates very slight

volatilization from water

surfaces

[4]

Log K_ow (n-octanol/water

partition coefficient)
< 3 [5]

Degradation in Soil
The degradation of Pyrimethanil in soil is a complex process influenced by microbial activity,

light, and oxygen.[6][7][8] Microbial degradation is the major route for its dissipation in soil and

water.[4]

Aerobic Soil Degradation
Under aerobic conditions, Pyrimethanil degrades in soil. One study reported that approximately

80% of the applied Pyrimethanil remained after 130 days, after which a more rapid decline was

observed.[9][10] Field dissipation studies have shown half-life (DT₅₀) values ranging from 25 to

54 days.[4] A major metabolite identified in aerobic soil is 2-amino-4,6-dimethylpyrimidine,

which can constitute up to 58% of the applied Pyrimethanil.[4] This metabolite is further

degraded to 2-hydroxy-4,6-dimethyl-pyrimidine, followed by hydrolysis to aliphatic ketones,

ammonia, and CO₂.[4] Another study identified a major metabolite, M605F007, which exhibited

moderate to high persistence.[11]

Anaerobic Soil Degradation
In anaerobic soil incubation, Pyrimethanil is found to be essentially stable.[11]
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Soil Sorption and Mobility
Pyrimethanil exhibits low to moderate mobility in soil.[4][11] The organic carbon-normalized

sorption coefficient (K_oc_) values indicate this mobility.[12] The addition of biochar to soil can

significantly increase the sorption of Pyrimethanil, thereby reducing its mobility and

bioavailability.[13][14]

Table 1: Soil Degradation and Mobility of Pyrimethanil

Parameter Condition Value Reference

Aerobic Soil DT₅₀ Field 25 - 54 days [4]

Aerobic Soil

Degradation
Laboratory

~80% remaining after

130 days
[9][10]

Anaerobic Soil

Degradation
Laboratory Essentially stable [11]

Soil Sorption

Coefficient (K_oc_)
- 265 - 751 mL/g [12]

Major Aerobic

Metabolite
-

2-amino-4,6-

dimethylpyrimidine
[4]

Degradation in the Aquatic Environment
The fate of Pyrimethanil in aquatic systems is primarily driven by photolysis, as it is stable to

hydrolysis.

Hydrolysis
Pyrimethanil is stable to hydrolysis in water at pH 5, 7, and 9 at 20°C.[9][10] Some studies

indicate a very long hydrolysis half-life of 2-3 years.[4]

Aqueous Photolysis
Pyrimethanil undergoes photolytic degradation in water.[9] The rate of photolysis is pH-

dependent, with estimated half-lives of 1 day at pH 4 and 80 days at pH 7 in sterile buffer.[9]

The presence of humic acids can significantly accelerate photolysis, reducing the half-life to
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less than 2 days at pH 7.[9] The primary phototransformation routes include C-N bond

cleavage, hydroxylation, and oxidative ring opening.[15]

Table 2: Aquatic Degradation of Pyrimethanil

Parameter Condition Half-life (DT₅₀) Reference

Hydrolysis pH 5, 7, 9 (20°C) Stable [9][10]

Photolysis Sterile buffer, pH 4 1 day [9]

Photolysis Sterile buffer, pH 7 80 days [9]

Photolysis
Sterile water with

humic acids, pH 7
< 2 days [9]

Atmospheric Fate
A proportion of applied Pyrimethanil may volatilize from plant and soil surfaces.[4] Once in the

atmosphere, it is unlikely to persist due to indirect photodegradation by reaction with

photolytically produced hydroxyl (OH) radicals, with an estimated half-life of approximately 1.8

hours.[4]

Metabolism in Plants and Animals
Plant Metabolism
In plants, there is generally very little metabolism of Pyrimethanil, with the parent compound

being the major portion of the residue.[9][10] Metabolism studies on various crops, including

apples, grapes, carrots, and tomatoes, show that the primary metabolic pathway is the

hydroxylation of the methyl groups on the pyrimidine ring, followed by conjugation with sugars.

[4][5] The majority of the applied radioactivity can often be removed with a surface wash,

indicating limited translocation.[9][10]

Animal Metabolism
In animals, Pyrimethanil is extensively metabolized and rapidly excreted.[5][9] The major

metabolic pathways include aromatic oxidation to form phenols and subsequent conjugation

with glucuronic acid and sulfate.[9] In rats, the major metabolite found in urine and faeces is 2-
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(4-hydroxyanilino)-4,6-dimethylpyrimidine and its sulfate conjugate.[9][10] In lactating dairy

cows, the major metabolite in milk is 2-anilino-4,6-dimethylpyrimidin-5-ol, while in the kidney, 2-

(4-hydroxyanilino)-4,6-dimethylpyrimidine is the primary metabolite.[9][10]

Ecotoxicity
Pyrimethanil exhibits varying levels of toxicity to different aquatic organisms.

Table 3: Ecotoxicity of Pyrimethanil

Organism Endpoint Value Reference

Rainbow Trout

(Oncorhynchus

mykiss)

96h LC₅₀ 10.6 mg/L [4]

Carp (Cyprinus

carpio)
- Slight acute toxicity [4]

Aquatic Invertebrates

(Daphnia magna)
48h EC₅₀ 0.97 - 2.9 mg/L [5]

Green Alga

(Selenastrum

capricornutum)

-
Moderate to slight

toxicity
[4]

Birds and Mammals - Practically non-toxic [4]

Bees - Virtually non-toxic [4]

Earthworms - Relatively low toxicity [4]

Experimental Protocols
Aerobic Soil Degradation (following OECD Guideline
307)
A typical aerobic soil degradation study for Pyrimethanil involves treating soil samples with ¹⁴C-

labeled Pyrimethanil and incubating them in the dark under controlled temperature and

moisture conditions.[3][14][16][17] The concentration of the test substance usually corresponds
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to the highest recommended field application rate.[3] At various time intervals, soil samples are

extracted using appropriate solvents (e.g., acetonitrile/water), and the extracts are analyzed to

determine the concentration of the parent compound and its transformation products.[3] Volatile

products like ¹⁴CO₂ are trapped to assess mineralization.[3]

Aqueous Photolysis (following OECD Guideline 316)
The phototransformation of Pyrimethanil in water is typically investigated by exposing a sterile,

buffered aqueous solution of the compound to a light source that simulates natural sunlight

(e.g., a filtered xenon arc lamp).[11][13][14][15][18] The experiment is conducted at a controlled

temperature.[18] Dark controls are run in parallel to account for any degradation not caused by

light.[18] Samples are taken at different time points and analyzed to determine the

concentration of Pyrimethanil and its photoproducts.[18]

Analytical Methods
The analysis of Pyrimethanil and its metabolites in environmental matrices is commonly

performed using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) or Gas

Chromatography with Mass Selective Detection (GC/MSD).[4][6][7][8] These methods involve

extraction from the sample matrix (e.g., soil, water) followed by cleanup and instrumental

analysis. For soil, a common extraction method is Soxhlet extraction with an acetonitrile/water

mixture.[6][7][8]

Visualizations
Degradation Pathways and Experimental Workflows

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation07/Pyrimethanil.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation07/Pyrimethanil.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation07/Pyrimethanil.pdf
https://www.researchgate.net/figure/a-Experimental-set-up-for-the-measurements-of-pyrimethanil-mineralization-kinetic-UV_fig3_286606715
https://www.researchgate.net/publication/289392738_Degradation_of_the_fungicide_pyrimethanil_in_water_and_soil
https://www.oecd.org/en/publications/test-no-316-phototransformation-of-chemicals-in-water-direct-photolysis_9789264067585-en.html
https://www.researchgate.net/figure/Flow-chart-showing-the-sequence-of-events-from-pesticides-entry-into-a-plant-to-the-death_fig4_259503288
https://www.epa.gov/pesticide-science-and-assessing-pesticide-risks/technical-overview-ecological-risk-assessment-1
https://www.epa.gov/pesticide-science-and-assessing-pesticide-risks/technical-overview-ecological-risk-assessment-1
https://www.epa.gov/pesticide-science-and-assessing-pesticide-risks/technical-overview-ecological-risk-assessment-1
https://www.epa.gov/pesticide-science-and-assessing-pesticide-risks/technical-overview-ecological-risk-assessment-1
https://www.researchgate.net/figure/Flow-diagram-of-the-procedure-to-identify-pesticide-mixtures-of-concern-released-in_fig1_360660771
https://www.epa.gov/sites/default/files/2020-07/documents/der-pyrimethanil-water-soil-mrid-50145801.pdf
https://www.epa.gov/sites/default/files/2015-03/documents/45657003-pyrimethanil-ecm-soil.pdf
https://cms.gnest.org/cest2025/p/cest202500240
https://www.epa.gov/sites/default/files/2020-07/documents/der-pyrimethanil-water-soil-mrid-50145801.pdf
https://www.epa.gov/sites/default/files/2015-03/documents/45657003-pyrimethanil-ecm-soil.pdf
https://cms.gnest.org/cest2025/p/cest202500240
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Soil Degradation Aqueous Photolysis Plant Metabolism Animal Metabolism

Pyrimethanil

2-amino-4,6-dimethylpyrimidine

Aerobic
Microbial

2-hydroxy-4,6-dimethylpyrimidine

CO2 + NH3 + Aliphatic Ketones

Hydrolysis

Pyrimethanil

Hydroxylated derivatives,
Ring-opened products

Sunlight (UV)

Pyrimethanil

Hydroxylated Pyrimethanil

Hydroxylation

Sugar Conjugates

Conjugation

Pyrimethanil

2-(4-hydroxyanilino)-4,6-
dimethylpyrimidine

Aromatic Oxidation

2-anilino-4,6-dimethylpyrimidin-5-ol

Aromatic Oxidation

Glucuronide and
Sulfate Conjugates

Conjugation

Click to download full resolution via product page

Caption: Overview of Pyrimethanil degradation pathways in different environmental

compartments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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